Cas no 947263-52-7 ((4-aminobutyl)(methyl)(propan-2-yl)amine)

• Product Name: (4-aminobutyl)(methyl)(propan-2-yl)amine
• CAS No: 947263-52-7
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 4666854
• PubChem ID: 16748474
• Update Time: 2025-05-26

(4-aminobutyl)(methyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (4-aminobutyl)(methyl)propan-2-ylamine
• (4-aminobutyl)(methyl)(propan-2-yl)amine

• Inchi： 1S/C8H20N2/c1-8(2)10(3)7-5-4-6-9/h8H,4-7,9H2,1-3H3
• InChI Key： BBEOCWDIZZEPIR-UHFFFAOYSA-N
• SMILES： C(N(C)C(C)C)CCCN

Computed Properties

• Exact Mass: 144.162648646g/mol
• Monoisotopic Mass: 144.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 71.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.3Ų

Additional information on (4-aminobutyl)(methyl)(propan-2-yl)amine

Introduction to (4-aminobutyl)(methyl)(propan-2-yl)amine and Its Applications in Modern Chemical Biology

(4-aminobutyl)(methyl)(propan-2-yl)amine, with the CAS number 947263-52-7, is a compound of significant interest in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and therapeutic development. This amine derivative, characterized by its aliphatic side chains and aminergic functionalities, has garnered attention for its role in modulating biological pathways and its potential as a building block for more complex pharmacological entities.

The compound's structure, featuring a primary amine group attached to a butyl chain with a methyl and an isopropyl substituent, provides a versatile scaffold for chemical modifications. Such structural features are particularly valuable in the design of molecules that interact with biological targets, such as enzymes and receptors. The presence of both basic and lipophilic moieties enhances its solubility and bioavailability, making it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. (4-aminobutyl)(methyl)(propan-2-yl)amine has been explored as a potential precursor in the synthesis of ligands that interact with serotonin and dopamine receptors. These interactions are crucial for treating neurological disorders such as depression, anxiety, and Parkinson's disease. Preliminary studies have suggested that derivatives of this compound may exhibit potent pharmacological activity by binding to specific receptor subtypes.

The compound's utility extends beyond neurotransmitter modulation. Its structural framework allows for easy functionalization, enabling the creation of libraries of compounds for high-throughput screening. This approach has been employed in academic and industrial research settings to identify novel bioactive molecules. The flexibility provided by the (4-aminobutyl) moiety allows chemists to introduce various substituents, thereby tailoring the properties of the resulting compounds for specific applications.

Recent advances in computational chemistry have further enhanced the study of (4-aminobutyl)(methyl)(propan-2-yl)amine. Molecular modeling techniques have been used to predict the binding modes of this compound with biological targets, providing insights into its mechanism of action. These computational studies have complemented experimental efforts, allowing researchers to design more effective derivatives with improved pharmacokinetic profiles.

The synthesis of (4-aminobutyl)(methyl)(propan-2-yl)amine involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the reaction of 1-bromobutane with methylamine, followed by nucleophilic substitution with isopropylamine. This route underscores the compound's versatility as a synthetic intermediate, enabling the rapid assembly of complex molecules.

In conclusion, (4-aminobutyl)(methyl)(propan-2-yl)amine is a promising compound in chemical biology with diverse applications in drug discovery and therapeutic development. Its unique structural features make it an excellent candidate for further exploration, particularly in the modulation of neurotransmitter systems. As research continues to uncover new methodologies for molecular design and synthesis, compounds like this will play an increasingly important role in addressing complex biological challenges.